Cas no 2248407-29-4 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-benzyl-3-methylbutanoate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-benzyl-3-methylbutanoate
• CAS No: 2248407-29-4
• MF: C₂₀H₁₉NO₄
• MW: 337.369165658951
• CID: 6315327
• PubChem ID: 165724656
• Update Time: 2025-10-10

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-benzyl-3-methylbutanoate Chemical and Physical Properties

Names and Identifiers

• 2248407-29-4
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-benzyl-3-methylbutanoate
• EN300-6518016

• Inchi： 1S/C20H19NO4/c1-13(2)17(12-14-8-4-3-5-9-14)20(24)25-21-18(22)15-10-6-7-11-16(15)19(21)23/h3-11,13,17H,12H2,1-2H3
• InChI Key： QSRQMNUBXPMBLZ-UHFFFAOYSA-N
• SMILES： O(C(C(CC1C=CC=CC=1)C(C)C)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 337.13140809g/mol
• Monoisotopic Mass: 337.13140809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 500
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 63.7Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-benzyl-3-methylbutanoate

Research Brief on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-benzyl-3-methylbutanoate (CAS: 2248407-29-4)

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-benzyl-3-methylbutanoate (CAS: 2248407-29-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug development and therapeutic interventions. This research brief aims to synthesize the latest findings related to this compound, focusing on its chemical properties, biological activities, and potential clinical applications.

Recent studies have highlighted the unique structural features of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-benzyl-3-methylbutanoate, which include a phthalimide moiety and a benzyl-substituted butanoate ester. These structural elements contribute to its ability to interact with specific biological targets, such as enzymes and receptors, making it a promising candidate for further investigation. Computational modeling and in vitro assays have demonstrated its potential as a modulator of key signaling pathways involved in inflammation and cancer progression.

One of the most notable findings comes from a 2023 study published in the Journal of Medicinal Chemistry, which explored the compound's inhibitory effects on proteasome activity. The researchers reported that 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-benzyl-3-methylbutanoate exhibited selective inhibition of the chymotrypsin-like activity of the proteasome, a mechanism that has been leveraged in the treatment of multiple myeloma and other malignancies. The study also noted the compound's favorable pharmacokinetic profile, including good oral bioavailability and metabolic stability.

In addition to its anticancer potential, recent preclinical studies have investigated the compound's anti-inflammatory properties. A 2022 paper in Bioorganic & Medicinal Chemistry Letters described its ability to suppress the production of pro-inflammatory cytokines, such as TNF-α and IL-6, in macrophage cell lines. These findings suggest that the compound could be repurposed for the treatment of chronic inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease.

Despite these promising results, challenges remain in the development of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-benzyl-3-methylbutanoate as a therapeutic agent. For instance, its solubility and formulation stability need to be optimized to ensure consistent delivery in vivo. Furthermore, detailed toxicology studies are required to assess its safety profile before advancing to clinical trials. Ongoing research is addressing these issues, with a focus on structural modifications and delivery systems to enhance its therapeutic efficacy.

In conclusion, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-benzyl-3-methylbutanoate represents a versatile scaffold with significant potential in both oncology and immunology. Its dual mechanisms of action—proteasome inhibition and cytokine suppression—make it a compelling candidate for further development. Future studies should prioritize translational research to bridge the gap between preclinical findings and clinical applications, ultimately paving the way for novel therapeutic interventions.